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Compound of Interest

Compound Name: HFPB

Cat. No.: B039439 Get Quote

Disclaimer: There is limited specific safety and handling data available for Hexafluoroisopropyl

benzoate (HFPB). The following guidance is primarily based on the safety data for 1,1,1,3,3,3-

Hexafluoro-2-propanol (HFIP), a structurally related compound containing the hazardous

hexafluoroisopropyl group. It is imperative to consult the specific Safety Data Sheet (SDS) for

HFPB once available and to conduct a thorough risk assessment before handling this

chemical.

Immediate Safety and Hazard Information
Hexafluoroisopropyl benzoate (CAS No: 10315-85-2) is a fluorinated organic compound. While

specific toxicity data for HFPB is not readily available, compounds containing the

hexafluoroisopropyl group, such as HFIP, are known to be corrosive and can cause severe skin

burns and eye damage.[1][2] Inhalation or ingestion may also be harmful.[1][3]

Key Physical and Chemical Properties:
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Property Value

Molecular Formula C10H6F6O2

Molecular Weight 272.14 g/mol

Boiling Point 184.7°C at 760 mmHg[4]

Density 1.406 g/cm³[4]

Flash Point 47.7°C[4]

Vapor Pressure 0.722 mmHg at 25°C[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure risk when handling HFPB.
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PPE Category Specifications

Hand Protection

Chemical-resistant gloves are mandatory. Nitrile

rubber gloves are often recommended for

similar compounds.[3] Always consult the glove

manufacturer's compatibility chart for specific

breakthrough times. Double gloving is a

recommended practice.

Eye and Face Protection

ANSI-approved safety goggles or chemical

splash goggles are required.[3] A face shield

should be worn in situations with a higher risk of

splashing.[2]

Skin and Body Protection

A full-length laboratory coat must be worn and

buttoned.[3] Chemical-resistant aprons or suits

may be necessary for larger quantities or in

case of significant splash risk.

Respiratory Protection

Work with HFPB should be conducted in a

certified chemical fume hood to avoid inhalation

of vapors.[5] If engineering controls are not

sufficient, a NIOSH-approved respirator with

appropriate cartridges should be used.[2][3]

Operational Plan for Safe Handling
1. Engineering Controls:

Always handle HFPB in a well-ventilated area, preferably within a certified chemical fume

hood.[5]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[2][5]

2. Handling Procedures:

Wash hands thoroughly with soap and water after handling.[6]
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Avoid direct contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory.

Keep containers tightly closed when not in use.[2][6]

Use the smallest practical quantities for the experiment.

3. Storage:

Store HFPB in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents, acids, and bases.[1][5]

Keep containers tightly sealed and store in an upright position to prevent leakage.

Store in a locked cabinet or area accessible only to authorized personnel.[2]

Disposal Plan
1. Waste Segregation and Collection:

All HFPB waste, including contaminated consumables (e.g., gloves, pipette tips), should be

collected in a dedicated, properly labeled hazardous waste container.

The first rinse of any container that held HFPB must be collected as hazardous waste. For

highly toxic chemicals, the first three rinses should be collected.[7]

Do not mix HFPB waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.[8]

2. Disposal Procedure:

Dispose of HFPB waste through your institution's EHS department or a licensed hazardous

waste disposal contractor.[6][8]

Complete all necessary waste disposal paperwork, accurately describing the contents of the

container.[8]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Emergency Procedures
1. Spills:

In case of a small spill within a chemical fume hood, absorb the material with an inert

substance like vermiculite, sand, or earth.[5] Place the absorbed material into a sealed

container for disposal.

For larger spills or spills outside of a fume hood, evacuate the area and contact your

institution's emergency response team.

2. First Aid:

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

while removing contaminated clothing.[5][6] Seek immediate medical attention.[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][6] Seek immediate medical attention.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[1][2][6] Seek

immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1][2] Seek immediate

medical attention.[1][2]

Safe Handling Workflow for HFPB
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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